2-(1,3-benzothiazol-2-yl)-5-ethyl-4-methyl-4H-pyrazol-3-one

• IUPAC Name: 2-(1,3-benzothiazol-2-yl)-5-ethyl-4-methyl-4H-pyrazol-3-one
• InChI: InChI=1S/C13H13N3OS/c1-3-9-8(2)12(17)16(15-9)13-14-10-6-4-5-7-11(10)18-13/h4-8H,3H2,1-2H3
• InChI Key: ZVWWGCZUWSSUKA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN(C(=O)C1C)C2=NC3=CC=CC=C3S2
• Molecular Formula: C13H13N3OS
• Molecular Weight: 259.33 g/mol

Description

2-(1,3-benzothiazol-2-yl)-5-ethyl-4-methyl-4H-pyrazol-3-one, also known as BZP, is a synthetic compound that belongs to the class of piperazine derivatives. It has been studied extensively for its potential applications in various fields, including medicinal chemistry, agriculture, and material science.

Mechanism of Action

2-(1,3-benzothiazol-2-yl)-5-ethyl-4-methyl-4H-pyrazol-3-one exerts its effects by binding to and activating the serotonin and dopamine receptors in the brain. It increases the release of these neurotransmitters, which leads to a feeling of euphoria and increased energy. 2-(1,3-benzothiazol-2-yl)-5-ethyl-4-methyl-4H-pyrazol-3-one also inhibits the reuptake of these neurotransmitters, which prolongs their effects and enhances their activity.
Biochemical and Physiological Effects:
2-(1,3-benzothiazol-2-yl)-5-ethyl-4-methyl-4H-pyrazol-3-one has been shown to increase heart rate, blood pressure, and body temperature. It also causes pupil dilation, dry mouth, and increased sweating. 2-(1,3-benzothiazol-2-yl)-5-ethyl-4-methyl-4H-pyrazol-3-one can also cause seizures, hallucinations, and other adverse effects at high doses.

Advantages and Limitations for Lab Experiments

2-(1,3-benzothiazol-2-yl)-5-ethyl-4-methyl-4H-pyrazol-3-one is a useful tool for studying the mechanisms of neurotransmitter release and reuptake in the brain. It can also be used to study the effects of neurotransmitter agonists and antagonists on behavior and physiology. However, 2-(1,3-benzothiazol-2-yl)-5-ethyl-4-methyl-4H-pyrazol-3-one has limitations as a research tool, as it can cause adverse effects at high doses and may not accurately mimic the effects of endogenous neurotransmitters.

Future Directions

There are many potential future directions for research involving 2-(1,3-benzothiazol-2-yl)-5-ethyl-4-methyl-4H-pyrazol-3-one. One area of interest is the development of new drugs based on the structure of 2-(1,3-benzothiazol-2-yl)-5-ethyl-4-methyl-4H-pyrazol-3-one. Another area of interest is the study of the long-term effects of 2-(1,3-benzothiazol-2-yl)-5-ethyl-4-methyl-4H-pyrazol-3-one on brain function and behavior. Additionally, the use of 2-(1,3-benzothiazol-2-yl)-5-ethyl-4-methyl-4H-pyrazol-3-one as a plant growth regulator and as a corrosion inhibitor for metals may also be explored further.
Conclusion:
In conclusion, 2-(1,3-benzothiazol-2-yl)-5-ethyl-4-methyl-4H-pyrazol-3-one is a synthetic compound with potential applications in medicinal chemistry, agriculture, and material science. It exerts its effects by binding to and activating the serotonin and dopamine receptors in the brain, and has been shown to exhibit anticonvulsant, analgesic, and anti-inflammatory properties. While 2-(1,3-benzothiazol-2-yl)-5-ethyl-4-methyl-4H-pyrazol-3-one has limitations as a research tool, it remains a promising candidate for future research in a variety of fields.

Synthesis Methods

2-(1,3-benzothiazol-2-yl)-5-ethyl-4-methyl-4H-pyrazol-3-one can be synthesized using a variety of methods, including the reaction of 2-aminobenzothiazole with ethyl acetoacetate and methyl hydrazinecarboxylate in the presence of a catalyst. The reaction proceeds under mild conditions and yields 2-(1,3-benzothiazol-2-yl)-5-ethyl-4-methyl-4H-pyrazol-3-one as a white crystalline solid with a melting point of 165-167°C.

Scientific Research Applications

2-(1,3-benzothiazol-2-yl)-5-ethyl-4-methyl-4H-pyrazol-3-one has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit anticonvulsant, analgesic, and anti-inflammatory properties, making it a promising candidate for the development of new drugs. 2-(1,3-benzothiazol-2-yl)-5-ethyl-4-methyl-4H-pyrazol-3-one has also been studied for its potential use as a plant growth regulator and as a corrosion inhibitor for metals.